(4-fluorophenyl){4-[4-phenyl-2-(2,4,5-trimethoxyphenyl)-1H-imidazol-5-yl]phenyl}methanone

• IUPAC Name: (4-fluorophenyl)-[4-[4-phenyl-2-(2,4,5-trimethoxyphenyl)-1H-imidazol-5-yl]phenyl]methanone
• InChI: InChI=1S/C31H25FN2O4/c1-36-25-18-27(38-3)26(37-2)17-24(25)31-33-28(19-7-5-4-6-8-19)29(34-31)20-9-11-21(12-10-20)30(35)22-13-15-23(32)16-14-22/h4-18H,1-3H3,(H,33,34)
• InChI Key: HNAHPJXFPAFBOY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C2=NC(=C(N2)C3=CC=C(C=C3)C(=O)C4=CC=C(C=C4)F)C5=CC=CC=C5)OC)OC
• Molecular Formula: C31H25FN2O4
• Molecular Weight: 508.5 g/mol

Description

The compound contains several functional groups including a fluorophenyl group, a phenyl group, an imidazole ring, and a methanone group. The presence of these groups suggests that the compound could have interesting chemical and physical properties.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar structures are often synthesized through condensation reactions or through the use of reagents such as Grignard reagents.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple aromatic rings and a heterocyclic imidazole ring.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For example, the fluorine atom on the fluorophenyl group could be substituted with other groups in a nucleophilic aromatic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its functional groups. For example, the presence of the fluorine atom could increase the compound’s electronegativity and polarity.

Scientific Research Applications

Anticancer Properties

The compound’s unique structure suggests potential as an anticancer agent. . Further studies are needed to explore its mechanism of action and efficacy.

Antimicrobial Activity

Imidazole derivatives often exhibit antimicrobial properties. . Investigating its mode of action and potential synergy with existing antibiotics is crucial.

Antiviral Applications

Imidazole derivatives have demonstrated antiviral activity. . Investigating this compound’s impact on viral replication and its potential as an antiviral drug is warranted.

Organic Synthesis Intermediates

Beyond its biological applications, this compound could serve as an intermediate in organic synthesis. . Its reactivity and versatility make it an intriguing candidate for synthetic chemistry.

Siwach, A., & Verma, P. K. (2021). Synthesis and therapeutic potential of imidazole containing compounds. BMC Chemistry, 15(1), 12. LinkDesai, N. C., et al. (2019). Synthesis, molecular modelling and biological significance of N-(4-(4-chloroquinolin-3-yl)methylene)-5-oxo-2-phenyl-4,5-dihydro-1H-imidazol-1-yl)substituted carbamic acid ethyl esters. BMC Chemistry, 13(1), 64. LinkDesign and Synthesis of 3-(2-Ethyl-4-{2-[2-(4-fluorophenyl)-5-oxo-2-phenyl-4,5-dihydro-1H-imidazol-1-yl)phenyl]methylsulfonyl}phenyl)-5-oxo-2-phenyl-4,5-dihydro-1H-imidazol-1-yl)benzamide. (2012). Chemical Communications, 48(41), 5067–5069. Link

Future Directions

The compound could potentially be investigated for its biological activity given the presence of the imidazole ring. Additionally, modifications to the compound, such as the substitution of the fluorine atom or the addition of other functional groups, could be explored to alter its properties.

Mechanism of Action

Target of Action

It is known that imidazole-containing compounds, such as this one, have a broad range of biological activities . They are known to interact with various targets, including enzymes and receptors, leading to their diverse biological effects .

Mode of Action

Imidazole-containing compounds are known to interact with their targets in various ways, leading to a range of biological effects . These interactions can result in changes in cellular processes, leading to the observed effects of the compound .

Biochemical Pathways

Imidazole-containing compounds are known to affect various biochemical pathways due to their interactions with different targets . These can lead to downstream effects such as changes in cellular processes and functions .

Pharmacokinetics

Imidazole-containing compounds are generally known to be highly soluble in water and other polar solvents, which can influence their absorption and distribution .

Result of Action

Imidazole-containing compounds are known to have a range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . These effects are likely the result of the compound’s interactions with its targets and the subsequent changes in cellular processes .

Action Environment

Factors such as ph, temperature, and the presence of other compounds can potentially influence the action of imidazole-containing compounds .